Cas no 14798-03-9 (Ammonium)

• Product Name: Ammonium
• CAS No: 14798-03-9
• MF: H₄N
• MW: 18.038459777832
• CID: 143436
• Update Time: 2025-04-19

Ammonium Chemical and Physical Properties

Names and Identifiers

• Ammonium
• azanium
• Cation Standard - AMMoniuM
• + 1000^MG
• AMMONIUM CATION WITH D
• Ammonium ion
• Ammonium(1+)
• NH4+
• R, NH{4}
• AMMONIUMIONS
• AmmoniumIonasNH4
• AMMONIUM IC STANDARD
• AMMONIUM ION STANDARD
• AMMONIUM-N IC STANDARD
• AMMONIUM ION STANDARD FLUKA
• AMMONIUM STANDARD STOCK SOLN

• Inchi： 1S/H3N/h1H3/p+1
• InChI Key： QGZKDVFQNNGYKY-UHFFFAOYSA-O
• SMILES： [NH4+]

Computed Properties

• Exact Mass: 18.03440

Experimental Properties

• Density: 1.00 g/mL at 20 °C
• PSA: 0.00000
• LogP: 0.37620
• pka: 9.24(at 25℃)

Ammonium Security Information

• WGK Germany：1
• Hazard Category Code： 22-36
• Safety Instruction： S26
• RTECS：BP4550000
• Hazardous Material Identification：
• Risk Phrases：R22; R36